Cas no 15510-55-1 (Dodecyltriphenylphosphonium bromide)

Dodecyltriphenylphosphonium bromide is a quaternary phosphonium salt with a dodecyl chain, combining lipophilic and cationic properties. Its structure enables applications as a phase-transfer catalyst, surfactant, or antimicrobial agent. The long alkyl chain enhances solubility in organic phases, while the positively charged phosphonium moiety facilitates interactions with anionic species. This compound is particularly useful in organic synthesis for nucleophilic substitution reactions and interfacial catalysis. Its stability under various conditions and effectiveness in multiphase systems make it a versatile reagent. Additionally, its antimicrobial properties are leveraged in material science and coatings. The product is typically supplied as a crystalline solid with high purity for consistent performance.
Dodecyltriphenylphosphonium bromide structure
15510-55-1 structure
Product Name:Dodecyltriphenylphosphonium bromide
CAS No:15510-55-1
MF:C30H40BrP
MW:511.516368865967
MDL:MFCD00031546
CID:50125
Update Time:2026-05-14

Dodecyltriphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

    • Dodecyltriphenylphosphonium bromide
    • (n-Dodecyl)triphenylphosphonium bromide
    • Lauryltriphenylphosphonium bromide
    • dodecyl triphenyl phosphonium chloride
    • (1-Dodecyl)triphenylphosphonium bromide
    • dodecyl(triphenyl)phosphanium,bromide
    • Dodecyl(triphenyl)phosphonium bromide
    • MDL: MFCD00031546
    • Inchi: InChI=1S/C30H40P.BrH/c1-2-3-4-5-6-7-8-9-10-20-27-31(28-21-14-11-15-22-28,29-23-16-12-17-24-29)30-25-18-13-19-26-30;/h11-19,21-26H,2-10,20,27H2,1H3;1H/q+1;/p-1
    • InChI Key: NSIFOGPAKNSGNW-UHFFFAOYSA-M
    • SMILES: CCCCCCCCCCCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
    • BRN: 3581921

Computed Properties

  • Exact Mass: 510.20500
  • Monoisotopic Mass: 510.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 14
  • Complexity: 380
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: g/cm3
  • Melting Point: 85-88 °C (lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 13.59000
  • LogP: 4.90540
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined

Dodecyltriphenylphosphonium bromide Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

Dodecyltriphenylphosphonium bromide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dodecyltriphenylphosphonium bromide Pricemore >>

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Dodecyltriphenylphosphonium bromide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:15510-55-1)Dodecyltriphenylphosphonium bromide
Order Number:A809607
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):224.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15510-55-1)Dodecyltriphenylphosphonium bromide
Order Number:sfd15837
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:15510-55-1)十二烷基三苯基溴化膦
Order Number:LE1722483
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

Dodecyltriphenylphosphonium bromide Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:15510-55-1)Dodecyltriphenylphosphonium bromide
A809607
Purity:99%
Quantity:100g
Price ($):224.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:15510-55-1)Dodecyltriphenylphosphonium bromide
sfd15837
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email